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Compound of Interest

Compound Name:
Benzyl 2,6-dimethyl-4-

oxopiperidine-1-carboxylate

Cat. No.: B597242 Get Quote

An In-depth Technical Guide on Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate:

Chemical Properties and Synthetic Importance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate is a heterocyclic organic compound with

the chemical formula C₁₅H₁₉NO₃. While detailed public data on this specific molecule is limited,

its structural motifs are of significant interest in medicinal chemistry and drug development. The

piperidine scaffold is a common feature in many biologically active compounds, and the benzyl

carbamate protecting group allows for versatile synthetic manipulations. This technical guide

provides a summary of the known chemical properties of Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate and explores its potential synthetic applications, particularly as a

key intermediate in the development of pharmaceuticals.

Core Chemical Properties
The fundamental chemical and physical properties of Benzyl 2,6-dimethyl-4-oxopiperidine-1-
carboxylate are summarized in the table below. This data is essential for its handling, storage,

and application in a laboratory setting.
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Property Value

Molecular Formula C₁₅H₁₉NO₃

Molecular Weight 261.32 g/mol

CAS Number 1233932-12-1

Boiling Point 393.2±42.0°C (Predicted)

Storage Temperature 2-8°C

Synthetic Importance and Applications
Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate serves as a crucial building block in the

synthesis of more complex molecules, particularly in the pharmaceutical industry. Its primary

documented application is as a precursor for the synthesis of calcium channel blockers, such

as amlodipine and other dihydropyridine derivatives. The presence of the ketone functional

group and the stereocenters at the 2 and 6 positions of the piperidine ring make it a versatile

intermediate for creating a variety of nitrogen-containing heterocyclic compounds with potential

therapeutic applications in cardiovascular diseases.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate is not readily available in the public domain, a plausible synthetic

route can be proposed based on established organic chemistry principles and synthesis of

related piperidone structures.

Proposed Synthetic Pathway:

A common method for the synthesis of substituted piperidones is the Dieckmann condensation

or a variation thereof. A plausible multi-step synthesis for Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate could involve the following key steps:

Starting Materials: The synthesis would likely begin with readily available starting materials,

such as a β-amino ester and an α,β-unsaturated ketone.
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Michael Addition: A Michael addition of the β-amino ester to the α,β-unsaturated ketone

would form a key intermediate.

N-Protection: The secondary amine of the piperidine precursor would be protected with a

benzyl chloroformate to introduce the benzyl carbamate group.

Cyclization: An intramolecular cyclization, such as a Dieckmann condensation, would then

be employed to form the 4-oxopiperidine ring.

Purification: The final product would be purified using standard laboratory techniques such

as column chromatography.

The following diagram illustrates a generalized workflow for such a synthesis.

Proposed Synthetic Workflow

Starting Materials
(e.g., β-amino ester, α,β-unsaturated ketone)

Michael Addition

N-Protection
(Benzyl Chloroformate)

Intramolecular Cyclization
(e.g., Dieckmann Condensation)

Purification
(Column Chromatography)

Final Product:
Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate
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Caption: A generalized workflow for the proposed synthesis of Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate.

Role in Drug Discovery
The piperidine ring system is a "privileged scaffold" in medicinal chemistry, meaning it is a

structural framework that is frequently found in biologically active compounds. The versatility of

the piperidine core allows for the introduction of various functional groups at different positions,

leading to a wide range of pharmacological activities. Benzyl 2,6-dimethyl-4-oxopiperidine-1-
carboxylate, as a functionalized piperidine derivative, represents a valuable starting point for

the development of new therapeutic agents.

The following diagram illustrates the concept of using a core scaffold like the one in Benzyl
2,6-dimethyl-4-oxopiperidine-1-carboxylate for generating a library of potential drug

candidates.

Scaffold-Based Drug Discovery
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Caption: The use of a core scaffold for generating diverse compounds to target various

biological molecules.

Conclusion
Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate is a valuable chemical intermediate with

established applications in the synthesis of cardiovascular drugs. While comprehensive data on

the compound itself is not widely published, its structural features and the known biological

significance of the piperidine scaffold underscore its importance for researchers in drug

discovery and organic synthesis. The proposed synthetic strategies and the conceptual

framework for its use in generating compound libraries provide a solid foundation for further

investigation and application of this and related molecules in the development of novel

therapeutics.

To cite this document: BenchChem. ["Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate
chemical properties"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597242#benzyl-2-6-dimethyl-4-oxopiperidine-1-
carboxylate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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